Cas no 1040717-25-6 (4-Oxo-6-propylpyran-2-carboxylic acid)

• Product Name: 4-Oxo-6-propylpyran-2-carboxylic acid
• CAS No: 1040717-25-6
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 2114537
• Update Time: 2023-08-04

4-Oxo-6-propylpyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-propyl-4H-Pyran-2-carboxylic acid
• WFSSGZYJLZZWLC-UHFFFAOYSA-N
• 6-propyl-4-oxo-4h-pyran-2-carboxylic acid
• 4-Oxo-6-propylpyran-2-carboxylic acid

• Inchi： 1S/C9H10O4/c1-2-3-7-4-6(10)5-8(13-7)9(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： WFSSGZYJLZZWLC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C=C1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 299
• Topological Polar Surface Area: 63.6